3-Acetylmorphine
3-Acetylmorphine
3-Acetylmorphine is a morphinane alkaloid.
Brand Name:
Vulcanchem
CAS No.:
5140-28-3
VCID:
VC21246563
InChI:
InChI=1S/C19H21NO4/c1-10(21)23-15-6-3-11-9-13-12-4-5-14(22)18-19(12,7-8-20(13)2)16(11)17(15)24-18/h3-6,12-14,18,22H,7-9H2,1-2H3/t12-,13+,14-,18-,19-/m0/s1
SMILES:
CC(=O)OC1=C2C3=C(CC4C5C3(CCN4C)C(O2)C(C=C5)O)C=C1
Molecular Formula:
C19H21NO4
Molecular Weight:
327.4 g/mol
3-Acetylmorphine
CAS No.: 5140-28-3
Cat. No.: VC21246563
Molecular Formula: C19H21NO4
Molecular Weight: 327.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-Acetylmorphine is a morphinane alkaloid. |
|---|---|
| CAS No. | 5140-28-3 |
| Molecular Formula | C19H21NO4 |
| Molecular Weight | 327.4 g/mol |
| IUPAC Name | [(4R,4aR,7S,7aR,12bS)-7-hydroxy-3-methyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-9-yl] acetate |
| Standard InChI | InChI=1S/C19H21NO4/c1-10(21)23-15-6-3-11-9-13-12-4-5-14(22)18-19(12,7-8-20(13)2)16(11)17(15)24-18/h3-6,12-14,18,22H,7-9H2,1-2H3/t12-,13+,14-,18-,19-/m0/s1 |
| Standard InChI Key | GMLREHXYJDLZOU-LEPYJNQMSA-N |
| Isomeric SMILES | CC(=O)OC1=C2C3=C(C[C@@H]4[C@H]5[C@]3(CCN4C)[C@@H](O2)[C@H](C=C5)O)C=C1 |
| SMILES | CC(=O)OC1=C2C3=C(CC4C5C3(CCN4C)C(O2)C(C=C5)O)C=C1 |
| Canonical SMILES | CC(=O)OC1=C2C3=C(CC4C5C3(CCN4C)C(O2)C(C=C5)O)C=C1 |
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